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Compound of Interest

Compound Name: Chdvq

Cat. No.: B14079342

A Comprehensive Structural Comparison of Cannabidivarinquinnone (CBDVQ) with Other
Major Cannabinoids

For researchers, scientists, and drug development professionals, understanding the nuanced
structural differences between cannabinoids is paramount for predicting their physicochemical
properties, metabolic fates, and pharmacological activities. This guide provides a detailed
structural comparison of the putative cannabinoid Cannabidivarinquinnone (CBDVQ) with well-
characterized cannabinoids such as Tetrahydrocannabinol (THC), Cannabidiol (CBD),
Cannabinol (CBN), and its direct precursor, Cannabidivarin (CBDV).

While CBDVQ is not a widely studied compound, its structure can be inferred from the known
oxidative chemistry of other cannabinoids. Neutral cannabinoids are susceptible to oxidation,
which can convert their resorcinyl core into quinone derivatives.[1] This process can occur
through atmospheric oxidation or chemical synthesis.[1] The well-characterized quinone of
cannabidiol (CBD) is known as HU-331 or cannabidiol hydroxyquinone (CBDHQ).[2][3][4][5]
Therefore, Cannabidivarinquinnone (CBDVQ) is presented here as the corresponding para-
qguinone derivative of Cannabidivarin (CBDV).

Structural Overview

The fundamental structure of most cannabinoids consists of a dibenzopyran ring system or a
related bicyclic structure, substituted with an alkyl side chain. The length of this alkyl chain and
the specific arrangement of the rings and their substituents give rise to the diverse array of
cannabinoids.
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Cannabidivarin (CBDV) is a non-psychotropic cannabinoid and a propyl analog of CBD,
meaning it has a three-carbon side chain instead of the more common five-carbon chain found
in CBD and THC.[6][7]

Tetrahydrocannabinol (THC) is the primary psychoactive component of cannabis. Its defining
structural feature is a closed pyran ring, which is absent in the open-ring structure of CBD.[8]

Cannabidiol (CBD) is a non-psychoactive cannabinoid that, like THC, possesses a pentyl side
chain. However, its central pyran ring is open.[8][9]

Cannabinol (CBN) is a mildly psychoactive cannabinoid that is not produced directly by the
cannabis plant but is a degradation product of THC. Structurally, it is characterized by a fully
aromatized dibenzofuran ring system.[8]

Cannabidivarinquinnone (CBDVQ) (Hypothetical): Based on the oxidative conversion of CBD
to its p-quinone (HU-331)[10][11], CBDVQ is the putative p-quinone of CBDV. This
transformation involves the oxidation of the resorcinol ring of CBDV into a quinone structure.

Physicochemical Properties

The structural variations among these cannabinoids directly influence their physicochemical
properties, which in turn affect their absorption, distribution, metabolism, and excretion (ADME)

profiles.

Cannabinoid Molecular Formula Molecular Weight (- LogP

g/mol ) (Octanol/Water)
THC C21H3002 314.46 ~7.26[12]
CBD C21H300:2 314.46 ~5.79[12]
CBN C21H2602 310.43 ~6.00 (CBND)[12]
CBDV C19H2602 286.41 Not Widely Reported
CBDVQ (Hypothetical) Ci9H240s3 300.39 Not Determined

Structural Diagrams and Relationships
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The following diagrams, generated using Graphviz, illustrate the structural similarities and
differences between these cannabinoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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